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Compound of Interest

Compound Name:
Dodecyltriphenylphosphonium

bromide

Cat. No.: B093378 Get Quote

For laboratory researchers, scientists, and drug development professionals, the safe handling

of chemical reagents is paramount. This guide provides immediate, essential safety and

logistical information for Dodecyltriphenylphosphonium bromide (CAS No: 15510-55-1),

outlining critical operational and disposal procedures to ensure a safe laboratory environment.

Hazard Identification and Classification
Dodecyltriphenylphosphonium bromide is classified as a hazardous substance and requires

careful handling to avoid adverse health effects.[1][2]

GHS Hazard Statements:

H315: Causes skin irritation[1][2][3]

H319: Causes serious eye irritation[1][2][3]

H335: May cause respiratory irritation[1][2][3]

The substance is a combustible solid and is also hygroscopic, meaning it absorbs moisture

from the air.[1][3][4]
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To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling Dodecyltriphenylphosphonium bromide.[1][2][3]

Protection Type
Specific
Recommendations

Rationale

Eye/Face Protection

Tightly sealed safety goggles

or safety glasses with side-

shields.

Protects against dust particles

and splashes that can cause

serious eye irritation.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat or protective work

clothing.

Prevents skin contact which

can cause irritation.[1][3]

Respiratory Protection

A NIOSH/MSHA-approved N95

dust mask or equivalent

respirator.

Necessary when handling the

solid powder to avoid

inhalation of dust, which may

cause respiratory irritation.[3]

Experimental Protocols: Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment and the integrity of the chemical.

Handling:

Ventilation: Always handle Dodecyltriphenylphosphonium bromide in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation of dust.[1][2]

Avoid Dust Formation: Handle the solid powder with care to prevent the generation of dust.

[1] Use appropriate tools and techniques to minimize agitation.

Avoid Contact: Take all necessary precautions to prevent direct contact with skin, eyes, and

clothing.[1][2]

Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly with soap

and water after handling and before breaks.[1]
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Storage:

Container: Keep the container tightly sealed in a dry and well-ventilated place.[1][2]

Inert Atmosphere: For long-term stability and to prevent degradation from moisture, store

under an inert atmosphere.[1]

Incompatible Materials: Store away from strong oxidizing agents.[1]

Conditions to Avoid: Protect from moisture and humidity due to its hygroscopic nature.[1][4]

Emergency Procedures
Immediate and appropriate responses to emergencies are essential for safety.

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if symptoms persist.[1][2]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes. Remove contaminated clothing and wash it before reuse. If skin

irritation occurs, get medical advice.[1][2]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. If eye irritation

persists, seek medical attention.[1][2]

If Swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Get medical attention if you feel unwell.[1][2]

Spill Response:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure adequate ventilation.
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Containment: Wear appropriate PPE. Carefully sweep up the spilled solid material, avoiding

dust generation, and place it into a suitable, labeled container for disposal.[1]

Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and

water.

Disposal Plan
Dodecyltriphenylphosphonium bromide and its container must be disposed of as hazardous

waste.[1][2]

Regulations: Always consult and adhere to federal, state, and local environmental

regulations for proper chemical waste disposal.

Licensed Disposal Company: It is recommended to use a licensed professional waste

disposal service to dispose of this material.[1]

Environmental Precautions: This substance may be toxic to aquatic life.[5] Prevent it from

entering drains or waterways.
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Dodecyltriphenylphosphonium Bromide
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Preparation
- Don appropriate PPE
- Work in a fume hood

Handling
- Weigh/transfer carefully
- Avoid dust generation

Proceed with caution

Experimental Use
- Monitor for exposure
- Maintain containment

Spill Occurs

Decontamination
- Clean equipment

- Wash hands

Storage
- Tightly sealed container
- Dry, well-ventilated area

Waste Disposal
- Collect in labeled container

- Dispose as hazardous waste

End of Process

Spill Response
- Evacuate and ventilate
- Contain and clean up

Emergency

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dodecyltriphenylphosphonium bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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